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Introduction

Xanthiside, a heterocyclic glucoside identified from the fruits of Xanthium species, particularly
Xanthium strumarium, remains a molecule of significant interest yet limited exploration within
the scientific community.[1][2][3] Despite the long-standing use of Xanthium strumarium in
traditional medicine for a variety of ailments, including inflammatory conditions, scientific
investigation into its individual components is still in its nascent stages.[1][3] This technical
guide provides a comprehensive review of the currently available literature on xanthiside,
highlighting its chemical properties while underscoring the critical gaps in our understanding of
its biological activities and mechanisms of action.

Chemical Properties

Xanthiside is chemically identified as (8,8-Dimethyl-3,5-dioxo-3,4,5,8-tetrahydro-2H-1,4-
benzothiazin-7-yl)methyl 3-D-glucopyranoside.[1] Its fundamental chemical and physical
properties are summarized in the table below.

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b11928732?utm_src=pdf-interest
https://www.benchchem.com/product/b11928732?utm_src=pdf-body
https://www.researchgate.net/publication/393174015_Xanthium_strumarium_L_chemical_components_and_biological_activity_review
https://ouci.dntb.gov.ua/en/works/4rMKVVE7/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6359306/
https://www.researchgate.net/publication/393174015_Xanthium_strumarium_L_chemical_components_and_biological_activity_review
https://pmc.ncbi.nlm.nih.gov/articles/PMC6359306/
https://www.benchchem.com/product/b11928732?utm_src=pdf-body
https://www.benchchem.com/product/b11928732?utm_src=pdf-body
https://www.researchgate.net/publication/393174015_Xanthium_strumarium_L_chemical_components_and_biological_activity_review
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b11928732?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value/Description Reference
CAS Number 866366-86-1 [11[2]
Molecular Formula C17H23NOsS

Molecular Weight 401.43 g/mol [1]

Class Heterocyclic Glucoside [2]
Appearance Solid [4]

) Fruits of Xanthium pungens
Botanical Source ) ]
and Xanthium strumarium

Biological Activities and Current Research Gaps

While extracts of Xanthium strumarium have demonstrated a wide range of pharmacological
effects, including anti-inflammatory, antioxidant, and anti-cancer activities, specific data on the
biological activities of isolated xanthiside are conspicuously absent from the current scientific
literature.[3] Preliminary reports suggest potential anti-inflammatory and antioxidant effects for
xanthiside, but these claims are not yet substantiated by quantitative data such as ICso or
ECso values from specific assays.[1]

A significant challenge in the study of xanthiside is the lack of published, detailed experimental
protocols for its isolation, purification, and subsequent biological evaluation. This scarcity of
methodological information hinders the ability of researchers to independently verify and build
upon preliminary findings.

Mechanism of Action: An Unexplored Frontier

To date, there are no published studies that elucidate the mechanism of action of xanthiside.
Consequently, the signaling pathways that may be modulated by this compound remain entirely
unknown. The broader therapeutic potential of xanthine derivatives, a class to which
xanthiside is related, has been explored, with activities including adenosine receptor
antagonism and phosphodiesterase inhibition.[5] However, it is crucial to emphasize that these
are general activities of the broader chemical class and have not been specifically
demonstrated for xanthiside.
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Future Directions and Conclusion

The current body of scientific literature on xanthiside presents a molecule with potential but a
significant lack of concrete evidence. For researchers and drug development professionals,
xanthiside represents an untapped resource with the promise of novel therapeutic
applications, particularly in the realms of inflammation and oxidative stress-related diseases.

To unlock this potential, future research must prioritize the following:

o Development and publication of robust and reproducible isolation and purification protocols
for xanthiside.

» Systematic in vitro and in vivo screening to determine its biological activities, including
guantitative assessment of its anti-inflammatory, antioxidant, and cytotoxic effects.

 In-depth mechanistic studies to identify the molecular targets and signaling pathways
modulated by xanthiside.

Without dedicated and rigorous scientific inquiry into these areas, xanthiside will remain an
enigmatic compound, and its potential contributions to medicine will go unrealized. This guide
serves as a call to the scientific community to address these knowledge gaps and fully explore
the therapeutic promise of this unique natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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